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Professionals

Introduction
Thiourea, also known as thiocarbamide, is an organosulfur compound with the molecular

formula CH₄N₂S.[1] Structurally, it is an analogue of urea where the oxygen atom is replaced

by a sulfur atom, a substitution that confers distinct chemical properties and reactivity.[2][3] This

versatile molecule is a planar, white, crystalline solid and serves as a key reagent in organic

synthesis.[1] In the field of drug discovery and medicinal chemistry, the thiourea scaffold is of

significant interest due to its presence in a wide array of biologically active compounds with

potential therapeutic applications, including anticancer, antiviral, and antibacterial agents.[4][5]

[6] Its ability to form stable complexes with metal ions and engage in hydrogen bonding makes

it a valuable pharmacophore in the design of novel drugs.[7][8]

Core Chemical Identifiers and Properties
Thiourea is identified by the CAS Number 62-56-6.[9][10][11][12] Its molecular formula is

CH₄N₂S, and it has a molar mass of approximately 76.12 g/mol .[1][9][10][13]
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Property Value Citation(s)

Molecular Formula CH₄N₂S [1][2][9][13][14]

Molar Mass 76.12 g/mol [1][10][13]

CAS Number 62-56-6 [9][10][12]

Appearance White, crystalline solid [1]

Melting Point 176°C to 182°C [1][2][10][13]

Density 1.405 g/cm³ at 20°C [10]

Solubility in Water 137-142 g/L at 20-25°C [10][13]

pH 6-8 (50 g/L in H₂O at 20°C)

Tautomerism
Thiourea exists in two tautomeric forms: the thione form, which is more prevalent, and the thiol

form (also known as isothiourea).[4] This equilibrium is crucial as it influences the compound's

reaction pathways.

Caption: Tautomeric equilibrium between the thione and thiol forms of thiourea.

Key Experimental Protocols for Synthesis
The synthesis of thiourea and its derivatives can be achieved through several routes. The

choice of method often depends on the availability of starting materials and the desired

substitution pattern.[15]

Protocol 1: Synthesis from Isothiocyanates and Amines
This is one of the most efficient and versatile methods for preparing N-substituted thioureas,

known for high yields and mild reaction conditions.[15]

Materials:

Isothiocyanate (e.g., Phenyl isothiocyanate)
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Amine (e.g., Aniline)

Solvent (e.g., Dichloromethane or tert-butanol)

Procedure:

Dissolve the isothiocyanate (1 equivalent) in the chosen solvent in a reaction flask.[15]

Add the amine (1 equivalent) to the solution.[15]

Stir the reaction mixture at room temperature. The reaction is typically complete within a few

hours.[15]

If the product, an N,N'-disubstituted thiourea, precipitates, collect it by filtration.[15]

Wash the collected solid with a small amount of cold solvent and dry to obtain the pure

product.[15]

Protocol 2: Synthesis from Urea and Lawesson's
Reagent
This one-step method converts urea to thiourea using a common laboratory thionating agent.

[15][16]

Materials:

Urea

Lawesson's Reagent

Anhydrous solvent (e.g., THF, Toluene)

Procedure:

In a flame-dried flask under an inert atmosphere, dissolve urea (2 equivalents) in the

anhydrous solvent.[15][16]

Add Lawesson's reagent (1 equivalent) to the solution.[15][16]
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Heat the reaction mixture to approximately 75°C and stir for about 3.5 hours.[15][16]

Monitor the reaction's progress using thin-layer chromatography (TLC).[15]

Upon completion, the product can be isolated using standard purification techniques.

Protocol 3: Synthesis of Thiourea Dioxide
Thiourea can be oxidized to form thiourea dioxide, a potent and eco-friendly reducing agent

used in organic chemistry.[10][17]

Materials:

Thiourea

Hydrogen peroxide (H₂O₂)

Distilled water

Ethanol (for washing)

Procedure:

Prepare a diluted solution of hydrogen peroxide (e.g., 6%) in a flask and cool it to below

10°C in an ice bath.[17]

Grind thiourea into a fine powder.[17]

Add the powdered thiourea to the cold hydrogen peroxide solution in small portions over

approximately one hour, maintaining the low temperature.[17]

The thiourea is oxidized, and the less soluble thiourea dioxide will precipitate out of the

solution.[17]

Collect the crystalline precipitate by filtration.[17]

Wash the product with boiling ethanol to remove any unreacted thiourea and then dry.[17]
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Applications in Drug Development and Organic
Synthesis
Thiourea and its derivatives are pivotal in medicinal chemistry and are investigated for a wide

range of biological activities.[4][18]

Anticancer Agents: Thiourea derivatives have been shown to target molecular pathways

involved in cancer progression, such as angiogenesis and cell signaling.[4][7] Some have

demonstrated potent inhibitory activity against various human cancer cell lines, including

breast, lung, and liver cancer.[4][19]

Antimicrobial and Antiviral Activity: The thiourea scaffold is a component of various

compounds with antibacterial, antifungal, and antiviral properties.[4][5][6]

Enzyme Inhibition: Certain derivatives act as non-competitive enzyme inhibitors, a property

explored in drug design.[13][20] For instance, they have been evaluated as inhibitors of

cholinesterases, which is relevant for conditions like Alzheimer's disease.[20]

Precursor to Heterocycles: In organic synthesis, thiourea is a fundamental building block for

constructing various heterocyclic compounds, such as aminothiazoles and pyrimidines.[3]

[10] These heterocycles are core structures in many pharmaceuticals, including

sulfathiazole.[10]

Synthesis of Thiols: Thiourea is used as a sulfur source to convert alkyl halides into thiols

via the formation of an isothiouronium salt, which is subsequently hydrolyzed.[3][10]

Logical and Pathway Diagrams
General Synthesis Workflow for Thiourea Derivatives
The synthesis of bioactive thiourea derivatives often follows a straightforward workflow,

starting from readily available precursors.
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Caption: A generalized workflow for the synthesis of thiourea derivatives.

Conceptual Inhibition of a Signaling Pathway
Thiourea derivatives can interfere with cellular signaling pathways implicated in disease. This

diagram illustrates a conceptual model of this inhibition.
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Caption: Conceptual model of a thiourea derivative inhibiting a signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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